BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Introduction to the Chemical
Structure of Withanolide D

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Withanolide D

Cat. No.: B1213326

Withanolide D is a significant member of the withanolides, a group of over 300 naturally
occurring C-28 steroidal lactones built on an ergostane skeleton.[1][2] These compounds are
primarily found in plants of the Solanaceae (nightshade) family, such as Withania somnifera
and Tubocapsicum anomalum.[3][4] Withanolides are characterized by a steroid backbone
attached to a lactone or a derivative, formed through the oxidation of steroids.[2] Withanolide
D, specifically, is recognized for its cytotoxic and antineoplastic properties.[3] This guide
provides a foundational overview of its chemical structure for researchers and drug
development professionals.

Core Chemical Structure and Stereochemistry

Withanolide D is a polyoxygenated C-28 steroid based on an ergostane framework.[1] The
fundamental structure is chemically defined as a 22-hydroxy ergostane-26-oic acid 26, 22-
lactone. The defining features of Withanolide D's structure include:

» Steroid Nucleus: A four-ring carbocyclic core, typical of steroids.

e Lactone Ring: A six-membered d-lactone ring in the side chain, formed by the oxidation of C-
22 and C-26.[5]

e Functional Groups: The molecule is heavily functionalized. Its systematic IUPAC name is
(4B,5B,6B,22R)-5,6:22,26-diepoxyergosta-2,24-diene-1,26-dione substituted by hydroxy
groups at positions 4 and 22.[3] This indicates the presence of an enone system in ring A, an
epoxide ring between C-5 and C-6, and hydroxyl groups at C-4 and C-20.[3]
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The stereochemistry is critical to its biological activity. The specific configuration for
Withanolide D is designated as the 483, 5B, 6[3, 22R stereoisomer.[3] The synthesis of
Withanolide D is a complex process due to its stereochemical intricacies, including the rigid
trans-lactone group and multiple chiral centers.[6]
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Schematic Representation of Withanolide D's Core Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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